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Compound of Interest

Compound Name: Methyl 2-hydroxydodecanoate

Cat. No.: B164382

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-hydroxydodecanoate, a member of the a-hydroxy fatty acid ester family, is a
compound of increasing interest in various scientific domains. Its applications span from being
a key ingredient in cosmetics and personal care products to a potential therapeutic agent in
biomedical research. This technical guide provides a comprehensive overview of Methyl 2-
hydroxydodecanoate, including its physicochemical properties, detailed experimental
protocols for its synthesis and analysis, and an exploration of its potential biological activities
and associated signaling pathways. The information is presented to support researchers,
scientists, and professionals in drug development in their understanding and utilization of this
compound.

Chemical and Physical Properties

Methyl 2-hydroxydodecanoate is the methyl ester of 2-hydroxydodecanoic acid. Its
fundamental properties are summarized in the tables below.

Table 1: Compound Identification
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Property Value

CAS Number 51067-85-7

Molecular Formula C13H2603

Molecular Weight 230.34 g/mol [1]

IUPAC Name methyl 2-hydroxydodecanoate[1]

DL-ALPHA-HYDROXYLAURIC ACID METHYL
Synonyms ESTER, 2-HYDROXY C12:0 METHYL ESTER,
Methyl a-hydroxylaurate

ble 2: Physicochemical

Property Value

Boiling Point 277.2 °C at 760 mmHg

Density 0.942 g/cm?

Flash Point 118.5°C

Appearance Colorless to pale yellow liquid or solid
Solubility Soluble in organic solvents

Synthesis of Methyl 2-hydroxydodecanoate

The most common and straightforward method for the synthesis of Methyl 2-
hydroxydodecanoate is the Fischer-Speier esterification of 2-hydroxydodecanoic acid with
methanol in the presence of an acid catalyst.[2]

Experimental Protocol: Fischer-Speier Esterification

Materials:
e 2-hydroxydodecanoic acid

e Anhydrous methanol
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Concentrated sulfuric acid (H2S0a)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Diethyl ether (or other suitable extraction solvent)

Equipment:

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask, dissolve 2-hydroxydodecanoic acid in an
excess of anhydrous methanol (e.g., 10-20 molar equivalents).

o Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(e.g., 1-2% of the moles of carboxylic acid) to the solution.

o Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating
mantle. Maintain the reflux for 2-4 hours. The reaction progress can be monitored by Thin
Layer Chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
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» Solvent Removal: Remove the excess methanol using a rotary evaporator.
o Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and finally with brine.

e Drying: Dry the organic layer over anhydrous magnesium sulfate.

« |solation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to
obtain the crude Methyl 2-hydroxydodecanoate.

 Purification: The crude product can be further purified by vacuum distillation or column
chromatography if required.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Methyl 2-hydroxydodecanoate.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for the identification and quantification of Methyl 2-
hydroxydodecanoate.

Experimental Protocol: GC-MS Analysis

 Instrumentation: A standard gas chromatograph coupled with a mass spectrometer.
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e Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID,
0.25 um film thickness), is suitable for the analysis of this fatty acid methyl ester.[3]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

 Injection: 1 uL of the sample (dissolved in a suitable solvent like hexane or ethyl acetate) is
injected in splitless mode.

e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 10 minutes.
e Mass Spectrometer Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.
o lon Source Temperature: 230 °C.

The expected mass spectrum of Methyl 2-hydroxydodecanoate would show a molecular ion
peak (M*) at m/z 230, along with characteristic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the molecule.

Predicted *H NMR Spectrum (CDClIs, 400 MHz):
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~4.20 dd 1H -CH(OH)-
3.75 S 3H -OCHs
~2.50 d 1H -OH
~1.65 m 2H -CH2-CH(OH)-
1.20-1.40 m 16H -(CH2)s-
0.88 t 3H -CHs

Predicted 3C NMR Spectrum (CDCls, 100 MHz):

Chemical Shift (6, ppm) Assighment
~175.0 C=0

~70.0 -CH(OH)-
~52.0 -OCHs

~34.0 -CH2-CH(OH)-
~31.9 -CH2-
~29.0-29.6 -(CH2)7-

~25.0 -CHa-

~22.7 -CHz2-CHs
~14.1 -CHs

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

Predicted IR Absorption Bands:
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Wavenumber (cm~?) Functional Group
~3400 (broad) O-H stretch (hydroxyl)
~2920, ~2850 C-H stretch (alkane)
~1740 C=0 stretch (ester)
~1170 C-O stretch (ester)

Biological Activities and Signaling Pathways

Methyl 2-hydroxydodecanoate belongs to a class of lipids known as fatty acid esters of
hydroxy fatty acids (FAHFAS). Emerging research has highlighted the significant biological roles
of FAHFAs, particularly their anti-inflammatory and anti-diabetic properties.

FAHFAs have been shown to exert their effects through various mechanisms, including the
activation of G-protein coupled receptors (GPCRs) and modulation of inflammatory signaling

cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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